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Compound of Interest

Compound Name: L-amino-acid oxidase

Cat. No.: B1576251 Get Quote

Essential safety protocols and logistical plans for researchers, scientists, and drug

development professionals working with L-amino-acid oxidase.

This guide provides critical, immediate safety information, operational procedures, and disposal

plans for the handling of L-amino-acid oxidase. Adherence to these protocols is essential for

ensuring a safe laboratory environment and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
L-amino-acid oxidase is classified as a hazardous substance that can be fatal if swallowed, in

contact with skin, or if inhaled. It is crucial to use appropriate Personal Protective Equipment

(PPE) to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Impervious gloves (e.g., nitrile)

must be worn. Change gloves

immediately if contaminated.

Eye/Face Protection Safety glasses or goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU). Face

shields may be necessary for

tasks with a high risk of

splashing.[1]

Skin and Body Protection Protective clothing

A lab coat is mandatory.[2]

Ensure it covers the wearer to

near the knees.[2] For high-

risk operations, consider a full

suit.

Respiratory Protection Respirator

Required when working with

the substance, especially in

powder form, to prevent

inhalation of dust. A type N95

(US) or equivalent respirator is

recommended. Work should

be conducted in a well-

ventilated area or under a

fume hood.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling L-amino-acid oxidase is critical to prevent contamination

and accidental exposure.

Experimental Workflow for Safe Handling:
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Caption: Workflow for the safe handling of L-amino-acid oxidase.
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Detailed Procedural Steps:

Preparation:

Work in a designated area, preferably under a chemical fume hood.[3]

Ensure all necessary PPE is readily available and in good condition.[4]

Before starting, have a clear plan for the experiment and for waste disposal.

Handling the Substance:

Avoid generating dust or aerosols.[3]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the substance.

If the substance comes into contact with skin, wash gently with plenty of soap and water

and immediately call a poison center or doctor.

In case of inhalation, move the person to fresh air and seek immediate medical attention.

For eye contact, rinse with plenty of water and remove contact lenses if present.

If swallowed, give water to drink (at most two glasses) and seek immediate medical

advice.

Storage:

Store in a tightly closed container in a dry, well-ventilated place.[3]

The recommended storage temperature is 2-8°C.

Store in a locked-up area accessible only to qualified or authorized personnel.[3]

Disposal Plan
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Proper disposal of L-amino-acid oxidase and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant.

Follow all federal, state, and local environmental regulations.

Contaminated PPE: Contaminated clothing should be removed immediately and washed

before reuse. Disposable contaminated PPE should be placed in a sealed bag and disposed

of as hazardous waste.

Spills: In case of a spill, evacuate the area. Avoid generating dust. Wear appropriate PPE,

including a self-contained breathing apparatus. Carefully take up the material and dispose of

it properly. Prevent the substance from entering drains.

Quantitative Data Summary
The following table summarizes key quantitative information for L-amino-acid oxidase from

Crotalus adamanteus venom.

Property Value Source

CAS Number 9000-89-9

EC Number 232-564-0

Molecular Weight ~130 kDa

Form
Aqueous suspension or

lyophilized powder

Specific Activity ≥4.0 units/mg protein

Optimal pH Approximately 7.5

Storage Temperature 2-8°C [5]

This guide is intended to provide essential safety and logistical information. Always refer to the

specific Safety Data Sheet (SDS) for the product you are using for the most detailed and up-to-

date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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